dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate

• IUPAC Name: dimethyl 5-(3-chlorophenyl)-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• InChI: InChI=1S/C16H14ClNO4S/c1-21-15(19)12-11-7-23-8-18(11)14(13(12)16(20)22-2)9-4-3-5-10(17)6-9/h3-6H,7-8H2,1-2H3
• InChI Key: ZNLCNWOITFCSGT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CSCN2C(=C1C(=O)OC)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H14ClNO4S
• Molecular Weight: 351.8 g/mol

Description

Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (DCPC) is a synthetic molecule that belongs to the class of heterocyclic compounds. It is widely used in the research and development of new drugs and materials due to its wide range of biological activities. DCPC has been studied for its potential applications in the pharmaceutical and medical fields, as well as for its role in the synthesis of other compounds.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potential candidates for the development of new pain relief medications.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Activity

.

Antifungal Activity

. This suggests potential applications in the treatment of fungal infections.

Antiviral Activity

. They could be used in the development of new antiviral drugs.

Diuretic Activity

. This suggests potential applications in the treatment of conditions like hypertension and edema where reducing fluid in the body can be beneficial.

Antitumor or Cytotoxic Activity

. This suggests potential applications in the treatment of cancer.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets . These include various enzymes, receptors, and DNA, contributing to their diverse biological activities .

Mode of Action

For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks . This interaction can lead to cell cycle arrest and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways due to their diverse biological activities . For example, some thiazole compounds have been found to inhibit the aggregation factor of human platelets , which could impact the coagulation pathway.

Result of Action

Based on the known activities of thiazole derivatives, it can be inferred that this compound may have potential antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .